Cas no 932543-44-7 (3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid)

• Product Name: 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid
• CAS No: 932543-44-7
• MF: C₁₅H₁₁NO₄
• MW: 269.252144098282
• MDL: MFCD14281749
• CID: 4720324
• Update Time: 2025-10-31

3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid
• HMS1888K13
• FCH2813930
• 3-Benzyl-2-oxo-2,3-dihydrobenzo[d]oxazole-5-carboxylic acid
• 5-benzoxazolecarboxylic acid, 2,3-dihydro-2-oxo-3-(phenylmethyl)-

• MDL： MFCD14281749
• Inchi： 1S/C15H11NO4/c17-14(18)11-6-7-13-12(8-11)16(15(19)20-13)9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： XSPMPECLMUUOPB-UHFFFAOYSA-N
• SMILES： O1C(N(CC2C=CC=CC=2)C2C=C(C(=O)O)C=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 391
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid

Comprehensive Overview of 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid (CAS No. 932543-44-7)

3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid (CAS No. 932543-44-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a carboxylic acid moiety at the 5-position and a benzyl group at the 3-position makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzoxazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid due to its potential as a building block for anti-inflammatory and antimicrobial agents. The compound's ability to modulate biological pathways has made it a subject of study in the development of targeted therapies, aligning with the growing trend of personalized medicine.

The synthesis of CAS No. 932543-44-7 involves multi-step organic reactions, often starting from readily available precursors like salicylic acid derivatives. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency for research purposes. The compound's solubility in polar solvents like DMSO and methanol further enhances its utility in laboratory settings.

One of the most frequently asked questions about 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid is its role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for this compound, minimizing waste and energy consumption. Additionally, its potential as a fluorescent probe has sparked interest in bioimaging applications, a hot topic in modern biotechnology.

From a commercial perspective, CAS No. 932543-44-7 is available through specialized chemical suppliers, often in quantities tailored for research and development. Its stability under standard storage conditions (room temperature, dry environment) makes it a practical choice for laboratories. However, users should always refer to the Safety Data Sheet (SDS) for proper handling guidelines.

In summary, 3-Benzyl-2-oxo-2,3-dihydro-1,3-benzoxazole-5-carboxylic acid represents a promising compound with broad applicability in pharmaceuticals, material science, and biotechnology. Its unique structure and functional groups offer endless possibilities for innovation, making it a valuable asset for researchers worldwide. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge research.